4-Cyanopyridine-2-sulfonamide
Description
4-Cyanopyridine-2-sulfonamide is a chemical compound that has gained significant attention in scientific research in recent years. It is a heterocyclic compound with a molecular formula of C6H5N3O2S. This compound is used in various fields of research, including medicinal chemistry, biochemistry, and chemical biology. In
Scientific Research Applications
Synthesis and Complexation with Metal Ions
4-Cyanopyridine-2-sulfonamide and its derivatives are explored for their complexation abilities with metal ions, which is significant in pharmaceutical and chemical industries. A study focused on the synthesis of tosylated 4-aminopyridine, a related compound, and its complexation with nickel (II) and iron (II) ions. The research highlighted the potential of such complexes in enhancing biological and catalytic applications due to the coordination bonds formed between the sulfonamide derivative and the metal ions, indicating a broader scope for 4-Cyanopyridine-2-sulfonamide in similar applications (Orie, Duru, & Ngochindo, 2021).
Structural Insights and Polymorphism
The structural aspects of sulfonamide compounds, including 4-Cyanopyridine-2-sulfonamide, provide insights into their polymorphic nature and molecular conformations. A study on sulfapyridine, a compound structurally similar to 4-Cyanopyridine-2-sulfonamide, revealed different crystalline forms through X-ray single crystal structure analysis. This research underscores the importance of understanding the molecular and crystal structures for the development of pharmaceutical applications, given the conformational polymorphism observed (Bar & Bernstein, 1985).
Role in Medicinal Chemistry
The sulfonamide group, pivotal in 4-Cyanopyridine-2-sulfonamide, is a cornerstone in medicinal chemistry. It appears in many marketed drugs and plays a critical role as an isostere for the carboxylic acid group in sulfonamide antibacterials. These compounds inhibit the synthesis of tetrahydropteroic acid, essential for bacterial growth. Despite concerns over hypersensitivity, the structural attributes of sulfonamides, including 4-Cyanopyridine-2-sulfonamide, make them invaluable in drug design due to their broad spectrum of activity and structural versatility (Kalgutkar, Jones, & Sawant, 2010).
Photodynamic Therapy Applications
4-Cyanopyridine-2-sulfonamide derivatives show promise in photodynamic therapy (PDT), a treatment modality for cancer. Research on Ru(II) polypyridyl complexes with sulfonamide ligands highlighted the potential of these compounds in light-triggered cytotoxicity, offering a method to control cell killing spatially and temporally. This approach minimizes side effects compared to traditional cancer therapies, showcasing the potential of 4-Cyanopyridine-2-sulfonamide derivatives in developing novel PDT agents (Dickerson, Sun, Howerton, & Glazer, 2014).
Environmental Impact and Degradation
The environmental impact of sulfonamide antibiotics, including derivatives of 4-Cyanopyridine-2-sulfonamide, is a concern due to their persistence and potential harmful effects. A study on the electron beam irradiation of sulfonamides in water demonstrated efficient degradation mechanisms, highlighting a method for mitigating their environmental impact. This research suggests that similar approaches could be applied to manage the residues of 4-Cyanopyridine-2-sulfonamide and its derivatives, ensuring safer environmental practices (Zhu, Pan, Zou, Wu, Wang, & Xu, 2021).
properties
IUPAC Name |
4-cyanopyridine-2-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N3O2S/c7-4-5-1-2-9-6(3-5)12(8,10)11/h1-3H,(H2,8,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RLKJGADWGKBXSV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1C#N)S(=O)(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Cyanopyridine-2-sulfonamide | |
CAS RN |
1251259-15-0 |
Source
|
| Record name | 4-cyanopyridine-2-sulfonamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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